Cas no 796988-09-5 (4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 796988-09-5
• MF: C₁₄H₁₄ClN₃O₃S₂
• MW: 371.86225938797
• CID: 5437046
• PubChem ID: 2679167
• Update Time: 2025-06-11

4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(pyrrolidin-1-ylsulfonyl)-N-(1,3-thiazol-2-yl)benzamide
• STK808023
• AKOS002256975
• 4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide
• F3213-0002
• VU0513270-1
• 4-chloro-3-(pyrrolidin-1-ylsulfonyl)-N-(thiazol-2-yl)benzamide
• Oprea1_245424
• 4-chloro-3-pyrrolidin-1-ylsulfonyl-N-(1,3-thiazol-2-yl)benzamide
• Z28173725
• 796988-09-5
• 4-Chloro-3-(1-pyrrolidinylsulfonyl)-N-2-thiazolylbenzamide

• Inchi： 1S/C14H14ClN3O3S2/c15-11-4-3-10(13(19)17-14-16-5-8-22-14)9-12(11)23(20,21)18-6-1-2-7-18/h3-5,8-9H,1-2,6-7H2,(H,16,17,19)
• InChI Key： VLEMAYAZXXBPNL-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC=C(Cl)C(S(N2CCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 371.0165114g/mol
• Monoisotopic Mass: 371.0165114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.545±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.57±0.50(Predicted)

Additional information on 4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide

Professional Introduction to 4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 796988-09-5)

4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 796988-09-5, represents a fascinating intersection of organic chemistry and medicinal biology, offering promising potential in the creation of novel therapeutic agents.

The molecular structure of 4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide is meticulously designed to incorporate multiple pharmacophoric elements that are known to enhance biological activity. The presence of a chloro substituent at the 4-position of the benzamide core, combined with the incorporation of a pyrrolidine-1-sulfonyl group and a 1,3-thiazol-2-yl moiety, creates a complex scaffold that is likely to interact with biological targets in a unique manner.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and potential interactions of this compound with various biological targets. Studies suggest that the pyrrolidine-1-sulfonyl group may play a crucial role in modulating enzyme activity, while the 1,3-thiazol-2-yl ring could contribute to stabilizing the compound's bioactivity through hydrogen bonding and other non-covalent interactions.

In the realm of drug discovery, the benzamide core is a well-established pharmacophore that has been successfully utilized in numerous therapeutic areas. The modification of this core with electron-withdrawing groups such as the chloro substituent can enhance lipophilicity and improve oral bioavailability, making it an attractive candidate for further development.

The synthesis of 4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide presents unique challenges due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such intricate molecules. Techniques such as multi-step organic synthesis, coupled with advanced purification methods like high-performance liquid chromatography (HPLC), have been instrumental in achieving high yields and purity levels.

Current research is focused on exploring the pharmacological properties of this compound. Preliminary in vitro studies have indicated that it may exhibit potent activity against certain enzymes and receptors, making it a promising candidate for further investigation. The combination of structural features from different pharmacophoric regions suggests that this compound could have broad therapeutic applications.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict how 4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide interacts with target proteins. These simulations have provided valuable insights into potential binding modes and affinity profiles, guiding experimental design and optimization efforts.

In conclusion, 4-chloro-3-(pyrrolidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activity make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery of new therapeutic agents.